2-(3,4-dihydro-2H-1-benzothiopyran-6-yl)acetonitrile
Overview
Description
2-(3,4-dihydro-2H-1-benzothiopyran-6-yl)acetonitrile is a compound with a wide range of applications in scientific research. It is a heterocyclic compound, which has a benzothiopyran ring system, and is an important intermediate in the synthesis of a variety of pharmaceuticals and agrochemicals.
Mechanism of Action
2-(3,4-dihydro-2H-1-benzothiopyran-6-yl)acetonitrile is an important intermediate in the synthesis of a variety of pharmaceuticals and agrochemicals. The mechanism of action of this compound is not well understood, but it is believed to be involved in the formation of a variety of other compounds. Specifically, it is believed to be involved in the formation of polymers, polysaccharides, and polypeptides.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that it may have some biological activity, such as the inhibition of certain enzymes or the stimulation of certain metabolic pathways. In addition, it has been suggested that it may have some anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(3,4-dihydro-2H-1-benzothiopyran-6-yl)acetonitrile in laboratory experiments is that it is relatively inexpensive and easy to obtain. It is also relatively stable and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments. For example, it is not water soluble, and it can be toxic in high concentrations. In addition, it can be difficult to handle in the laboratory due to its instability.
Future Directions
The potential future directions for 2-(3,4-dihydro-2H-1-benzothiopyran-6-yl)acetonitrile include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of other compounds. In addition, further research into its mechanism of action could provide insight into its potential therapeutic uses. Finally, further research into its synthesis methods could lead to the development of more efficient and cost-effective methods of synthesis.
Synthesis Methods
2-(3,4-dihydro-2H-1-benzothiopyran-6-yl)acetonitrile can be synthesized using a variety of methods. One of the most common methods is the reaction of 3,4-dihydro-2H-1-benzothiopyran with acetonitrile in the presence of a base, such as potassium hydroxide. This reaction yields the desired compound in good yields. Other methods of synthesis include the use of palladium-catalyzed cross-coupling reactions and the reaction of 1-benzothiopyran-2-carbaldehyde with acetonitrile.
Scientific Research Applications
2-(3,4-dihydro-2H-1-benzothiopyran-6-yl)acetonitrile has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of a variety of pharmaceuticals and agrochemicals, including fungicides, insecticides, and herbicides. It is also used as an intermediate in the synthesis of a variety of other compounds, including polymers, polysaccharides, and polypeptides. In addition, it has been used as an intermediate in the synthesis of a variety of other compounds, including dyes, pigments, and catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,4-dihydro-2H-1-benzothiopyran-6-yl)acetonitrile involves the reaction of 2-(6-bromo-3,4-dihydro-2H-1-benzothiopyran)acetonitrile with a suitable base to form the desired product.", "Starting Materials": [ "2-(6-bromo-3,4-dihydro-2H-1-benzothiopyran)acetonitrile", "Suitable base (e.g. potassium carbonate, sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-(6-bromo-3,4-dihydro-2H-1-benzothiopyran)acetonitrile in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a suitable base (e.g. potassium carbonate, sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove any insoluble material.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a suitable eluent (e.g. hexane/ethyl acetate) to obtain the desired product, 2-(3,4-dihydro-2H-1-benzothiopyran-6-yl)acetonitrile." ] } | |
CAS RN |
1780927-30-1 |
Molecular Formula |
C11H11NS |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
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